Cas no 648904-84-1 (4-Bromo-2-fluoro-1-(methylsulfonyl)benzene)

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene is a high-purity aromatic sulfone compound featuring bromo and fluoro substituents, making it a versatile intermediate in organic synthesis. Its electron-withdrawing sulfonyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the bromo and fluoro substituents provide selective sites for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or active molecules. Its stability under standard conditions ensures reliable handling and storage. Suitable for use in both academic and industrial settings, it offers precise control in synthetic pathways due to its well-defined reactivity profile.
4-Bromo-2-fluoro-1-(methylsulfonyl)benzene structure
648904-84-1 structure
Product Name:4-Bromo-2-fluoro-1-(methylsulfonyl)benzene
CAS No:648904-84-1
MF:C7H6BrFO2S
MW:253.088743686676
MDL:MFCD11855948
CID:412883
PubChem ID:45933720
Update Time:2025-10-16

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-1-(methylsulfonyl)benzene
    • 4-BroMo-2-fluorophenyl Methyl sulphone
    • Benzene, 4-bromo-2-fluoro-1-(methylsulfonyl)-
    • 4-bromo-2-fluoro-1-methylsulfonylbenzene
    • PS-7444
    • SCHEMBL1581645
    • 4-bromo-2-fluoro-1-methanesulfonylbenzene
    • AKOS015835517
    • ISSNNKYYINPTHS-UHFFFAOYSA-N
    • A867798
    • 4-Bromo-2-fluorophenyl methyl sulfone
    • 4-Bromo-2-fluorophenyl methyl sulphone 98%
    • E90626
    • 4-bromo-2-fluoro-l -methanesulfonyl-benzene
    • CS-0212519
    • SY251296
    • 4-Bromo-2-fluoro-1-methylsulfonyl-benzene
    • 4-Bromo-2-fluoro-1-methanesulfonyl-benzene
    • 648904-84-1
    • 4-Bromo-2-fluoro-1-(methanesulfonyl)benzene
    • MFCD11855948
    • DTXSID70672899
    • 4-bromo-2-fluoro-1-(methyl sulfonyl)benzene
    • 4-Bromo-2-fluoro-1-(methylsulphonyl)benzene
    • MDL： MFCD11855948
    • Inchi： 1S/C7H6BrFO2S/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4H,1H3
    • InChI Key： ISSNNKYYINPTHS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)S(C)(=O)=O

Computed Properties

  • Exact Mass: 251.92600
  • Monoisotopic Mass: 251.92559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.07250

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Pricemore >>

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